Cas no 1505185-58-9 (2-(3-chloropyridin-4-yl)oxyethan-1-amine)

• Product Name: 2-(3-chloropyridin-4-yl)oxyethan-1-amine
• CAS No: 1505185-58-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5892496
• PubChem ID: 79840551
• Update Time: 2025-05-23

2-(3-chloropyridin-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(3-chloro-4-pyridinyl)oxy]-
• 2-((3-Chloropyridin-4-yl)oxy)ethan-1-amine
• 2-(3-chloropyridin-4-yl)oxyethan-1-amine
• AKOS018399316
• EN300-1965459
• CS-0299754
• 2-[(3-chloropyridin-4-yl)oxy]ethan-1-amine
• 1505185-58-9

• Inchi： 1S/C7H9ClN2O/c8-6-5-10-3-1-7(6)11-4-2-9/h1,3,5H,2,4,9H2
• InChI Key： WFELPAISAHCTCM-UHFFFAOYSA-N
• SMILES： C(N)COC1C=CN=CC=1Cl

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 280.9±30.0 °C(Predicted)
• pka: 7.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-chloropyridin-4-yl)oxyethan-1-amine

Introduction to 2-(3-chloropyridin-4-yl)oxyethan-1-amine (CAS No. 1505185-58-9)

2-(3-chloropyridin-4-yl)oxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1505185-58-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a pyridine core substituted with a chloro group at the 3-position and an amine-linked ethylene oxide moiety at the 4-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The pyridine ring in 2-(3-chloropyridin-4-yl)oxyethan-1-amine is a cornerstone of modern drug design, owing to its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent at the 3-position enhances electrophilicity, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for constructing complex scaffolds with desired pharmacological properties.

The amine group at the 1-position and the ethylene oxide linker at the 4-position introduce both reactivity and solubility advantages. The amine can participate in hydrogen bonding interactions, crucial for binding affinity, while the ethylene oxide moiety improves water solubility, making it suitable for oral or parenteral administration. These structural features collectively contribute to the compound's potential as a pharmacophore in drug discovery.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 2-(3-chloropyridin-4-yl)oxyethan-1-amine as a building block for drug candidates. Studies have demonstrated its utility in designing small-molecule inhibitors targeting various disease-related pathways. For instance, derivatives of this compound have shown promise in modulating kinases and G protein-coupled receptors (GPCRs), which are key players in oncology and neurology.

In oncology research, 2-(3-chloropyridin-4-yl)oxyethan-1-amine has been explored as a precursor for inhibitors of tyrosine kinases, enzymes overexpressed in many cancers. The chloro-substituted pyridine core allows for selective binding to ATP-binding pockets, while the amine and ethylene oxide groups fine-tune interactions with the target protein. Preclinical studies have indicated that certain analogs exhibit potent antitumor activity with acceptable toxicity profiles.

Neurological disorders represent another area where 2-(3-chloropyridin-4-yl)oxyethan-1-amine derivatives have shown promise. GPCRs involved in neurotransmitter signaling are critical targets for treating conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to modulate receptor activity has led to the development of novel ligands with improved selectivity and efficacy compared to existing treatments.

The synthesis of 2-(3-chloropyridin-4-yl)oxyethan-1-amine typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps include chlorination at the 3-position followed by nucleophilic substitution with ethylene oxide or its derivatives. Advances in synthetic methodologies have enabled higher yields and purities, making large-scale production feasible for research and industrial applications.

The pharmacokinetic properties of 2-(3-chloropyridin-4-yl)oxyethan-1-amine are another critical aspect of its pharmaceutical relevance. The ethylene oxide linker not only enhances solubility but also influences metabolic stability. Studies have shown that derivatives with this moiety exhibit favorable half-lives and minimal clearance rates after oral administration, suggesting potential for once-daily dosing regimens.

In conclusion, 2-(3-chloropyridin-4-yl)oxyethan-1-amine (CAS No. 1505185-58-9) is a versatile intermediate with significant implications in drug discovery and development. Its unique structural features enable interactions with diverse biological targets, making it a valuable scaffold for designing novel therapeutics. As research continues to uncover new applications for this compound, its role in addressing unmet medical needs is likely to expand further.